(Z)-N-(4-methoxy-7-methyl-3-propylbenzo[d]thiazol-2(3H)-ylidene)-5,6-dihydro-1,4-dioxine-2-carboxamide

• IUPAC Name: N-(4-methoxy-7-methyl-3-propyl-1,3-benzothiazol-2-ylidene)-2,3-dihydro-1,4-dioxine-5-carboxamide
• InChI: InChI=1S/C17H20N2O4S/c1-4-7-19-14-12(21-3)6-5-11(2)15(14)24-17(19)18-16(20)13-10-22-8-9-23-13/h5-6,10H,4,7-9H2,1-3H3
• InChI Key: KAGKWPYAOHJFDI-UHFFFAOYSA-N
• Canonical SMILES: CCCN1C2=C(C=CC(=C2SC1=NC(=O)C3=COCCO3)C)OC
• Molecular Formula: C17H20N2O4S
• Molecular Weight: 348.4 g/mol

Description

Synthesis Analysis

The synthesis of complex molecules such as this involves multiple steps, including formation of the benzothiazole and dioxine rings, introduction of the methoxy, methyl, and propyl groups, and the final assembly of these components into the target molecule. While no direct synthesis for this exact compound was found, related processes include the tandem palladium-catalyzed oxidative aminocarbonylation-cyclization, which demonstrates the formation of related structures with significant stereoselectivity for the Z isomers, as seen in derivatives synthesized starting from 2-prop-2-ynyloxyphenols and 2-prop-2-ynyloxyanilines (Gabriele et al., 2006).

Mechanism of Action

Target of Action

The primary targets of this compound are the enzymes phosphodiesterase 3 and phosphodiesterase 4 (PDE3 and PDE4) . These enzymes play a crucial role in the regulation of intracellular levels of cyclic nucleotides, which are important secondary messengers in cells.

Mode of Action

The compound acts as a selective dual inhibitor of PDE3 and PDE4 . By inhibiting these enzymes, it prevents the breakdown of cyclic nucleotides, leading to increased intracellular levels of these messengers. This results in a range of effects, including bronchodilation and anti-inflammatory effects .

Biochemical Pathways

The inhibition of PDE3 and PDE4 affects multiple biochemical pathways. The increased levels of cyclic nucleotides can activate protein kinase A, which in turn phosphorylates various target proteins, leading to changes in their activity. This can result in relaxation of smooth muscle in the airways (bronchodilation) and reduction of inflammation .

Pharmacokinetics

It is mentioned that the compound is delivered directly to the lungs through a standard jet nebulizer . This suggests that it may have good bioavailability in the lungs, but further studies would be needed to confirm this and to determine its ADME properties.

Result of Action

The combined bronchodilator and anti-inflammatory effects of this compound make it effective for the maintenance treatment of chronic obstructive pulmonary disease (COPD) . It has demonstrated clinical benefits both alone and when used with other maintenance therapies .